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Compound of Interest

Compound Name: Arc 239 dihydrochloride

Cat. No.: B1663679 Get Quote

This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for the handling of Arc 239 dihydrochloride. Designed for researchers, scientists, and

drug development professionals, this document outlines the essential information required for

the safe and effective use of this compound in a laboratory setting. Adherence to these

guidelines is critical for ensuring personal safety and environmental protection.

Hazard Identification and Classification
Arc 239 dihydrochloride is classified under the Globally Harmonized System (GHS) with the

following hazards:

Acute Oral Toxicity (Category 4), H302: Harmful if swallowed.[1][2]

Hazardous to the aquatic environment, acute hazard (Category 1), H400: Very toxic to

aquatic life.[1][2]

Hazardous to the aquatic environment, long-term hazard (Category 1), H410: Very toxic to

aquatic life with long lasting effects.[1][2]

The signal word for this substance is Warning.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for Arc 239 dihydrochloride:
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Data Point Value Source

GHS Classification

Acute toxicity, oral (Category

4)Hazardous to the aquatic

environment, acute hazard

(Category 1)Hazardous to the

aquatic environment, long-term

hazard (Category 1)

[1][2]

Molecular Weight 480.43 g/mol [1][3][4]

Occupational Exposure Limits No data available [1]

Solubility in Water >5 mg/mL

Storage Temperature 2-8°C

Operational and Disposal Plans
Strict adherence to the following protocols is mandatory for the safe handling and disposal of

Arc 239 dihydrochloride.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure. The following

equipment must be worn at all times when handling Arc 239 dihydrochloride:[1]

Eye Protection: Safety goggles with side-shields are required.[1]

Hand Protection: Wear appropriate protective gloves (e.g., nitrile gloves).[1][5]

Skin and Body Protection: An impervious lab coat or clothing is necessary to prevent skin

contact.[1]

Respiratory Protection: A suitable respirator should be used, especially when handling the

substance in powdered form or when generating aerosols.[1]

Handling Protocols
Work in a well-ventilated area. A fume hood is recommended for handling powders.[1][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_ARC_239.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_ARC_239.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_ARC_239.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Arc-239-dihydrochloride
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_ARC_239_Dihydrochloride.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_ARC_239.pdf
https://www.benchchem.com/product/b1663679?utm_src=pdf-body
https://www.benchchem.com/product/b1663679?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_ARC_239.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_ARC_239.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_ARC_239.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_DC_S239.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_ARC_239.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_ARC_239.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_ARC_239.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_DC_S239.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A safety shower and eye wash station must be readily accessible.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the designated handling area.[1]

Avoid breathing dust, vapors, or mist.[1]

Prevent the release of the substance into the environment.[1]

Storage Protocols
Store in a tightly sealed container in a cool, dry place.[1] The recommended storage

temperature is 2-8°C.

The chemical is stable under recommended storage conditions.[1]

Avoid incompatible materials such as strong acids/alkalis and strong oxidizing/reducing

agents.[1]

Spill Management
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Immediately evacuate personnel from the spill area and ensure

adequate ventilation.[2]

Personal Protective Equipment (PPE): Use full personal protective equipment, including

respiratory protection.[2]

Containment: Prevent the spill from spreading and keep the product away from drains and

water courses.[2]

Cleanup:

For liquid spills, absorb with a finely-powdered liquid-binding material (e.g., diatomite,

universal binders).[1][2]

For solid spills, carefully sweep or scoop up the material, avoiding dust generation.[1]
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Disposal of Cleanup Materials: Collect all cleanup materials in a designated, labeled

hazardous waste container.[2]

Disposal Plan
Due to its high toxicity to aquatic life, prevent release into the environment.[1]

Waste Collection: Collect all waste containing Arc 239 dihydrochloride (unused product,

contaminated labware, spill cleanup materials) in a designated, labeled hazardous waste

container.[2]

Professional Disposal: Contact a licensed professional waste disposal service to dispose of

this material.[1][2]

Regulatory Compliance: Dispose of contents/container in accordance with all local, state,

and federal regulations.[2]

Experimental Protocols
Preparation of Stock Solutions
Materials:

Arc 239 dihydrochloride powder

Sterile, high-purity water or DMSO

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Protocol:

Allow the Arc 239 dihydrochloride vial to equilibrate to room temperature before opening.

[4]
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To prepare a 10 mM stock solution, add the appropriate volume of solvent. For example, to a

vial containing 1 mg of Arc 239 dihydrochloride (MW: 480.43), add 208.15 µL of solvent.[4]

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in a

37°C water bath can aid dissolution in aqueous solutions.[4]

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize

freeze-thaw cycles.[4]

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.[4]

Store the aliquots at -20°C or -80°C. Stock solutions are typically stable for up to 6 months.

[4]
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Safe Handling Workflow for Arc 239 Dihydrochloride

Preparation

Experimentation

Post-Experiment

Start: Handling Arc 239

Wear Appropriate PPE

Work in a Well-Ventilated Area / Fume Hood

Weighing and Preparation of Solutions

Conduct Experiment

Decontaminate Work Area

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Recommended workflow for the safe handling of Arc 239 dihydrochloride.
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Disposal Workflow for Arc 239 Dihydrochloride

Waste Generation

Collection and Storage

Final Disposal

Start: Arc 239 Waste Generated

Unused Product, Contaminated Labware, Spill Material

Collect in a Designated, Labeled Hazardous Waste Container

Store in a Secure Area

Dispose via Licensed Hazardous Waste Contractor

End of Disposal Process

Click to download full resolution via product page

Caption: Step-by-step process for the proper disposal of Arc 239 dihydrochloride waste.
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Arc 239 Dihydrochloride Signaling Pathway
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Caption: Inhibitory effect of Arc 239 on the α2B-adrenoceptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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